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Introduction
Laughter, a complex and uniquely human vocalization, is increasingly recognized for its

profound impact on social bonding, emotional regulation, and overall well-being. Understanding

the neural underpinnings of laughter is a critical area of research with implications for

neurology, psychology, and the development of novel therapeutics for mood and social

processing disorders. Functional magnetic resonance imaging (fMRI) has emerged as a

powerful non-invasive tool to investigate the dynamic brain activity associated with both the

perception and production of laughter.

These application notes provide detailed protocols for designing and implementing fMRI

studies to investigate the neural correlates of laughter. The methodologies outlined are

synthesized from established research and are intended to serve as a comprehensive guide for

researchers, scientists, and professionals in drug development.
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A. Protocol 1: Differentiating Humor Comprehension
and Appreciation
This protocol is designed to isolate the distinct neural processes involved in "getting" a joke

(comprehension) and finding it amusing (appreciation).[1][2][3]

1. Participant Selection:

Inclusion Criteria: 20-30 healthy, right-handed adults with normal or corrected-to-normal

vision and hearing. Participants should have no history of neurological or psychiatric

disorders.

Exclusion Criteria: Standard MRI contraindications (e.g., metal implants, claustrophobia).

2. Stimulus Design:

Humorous Stimuli: Short, single-panel, non-verbal cartoons or short video clips of comedic

situations (e.g., excerpts from sitcoms like "Seinfeld").[1][3]

Control Stimuli: Neutral images or video clips matched for visual complexity and length but

lacking humorous content.

Stimulus Validation: A pilot study should be conducted to rate the funniness of the humorous

stimuli and the neutrality of the control stimuli on a Likert scale.

3. Experimental Paradigm:

Design: Event-related fMRI design.

Procedure:

Participants lie in the fMRI scanner.

Stimuli are presented visually via a monitor visible through a mirror mounted on the head

coil.

Each trial consists of:
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A fixation cross (2-4 seconds).

Stimulus presentation (e.g., 5-10 seconds for a cartoon, variable for video clips).

A rating period where participants rate the "funniness" of the stimulus on a 4-point scale

using an MRI-compatible button box (2-3 seconds).[3]

Trials should be presented in a randomized order.

4. fMRI Data Acquisition:

Scanner: 3 Tesla MRI scanner.

Sequence: T2*-weighted echo-planar imaging (EPI) sequence.

Typical Parameters: Repetition Time (TR) = 2000 ms; Echo Time (TE) = 30 ms; Flip Angle =

90°; Field of View (FOV) = 192x192 mm; Matrix size = 64x64; Slice thickness = 3 mm.

Anatomical Scan: High-resolution T1-weighted anatomical scan for co-registration.

5. Data Analysis:

Preprocessing: Standard fMRI preprocessing steps including motion correction, slice timing

correction, co-registration to the anatomical scan, normalization to a standard brain template

(e.g., MNI), and spatial smoothing.

Statistical Analysis:

First-level analysis: Model the BOLD response for each participant using a general linear

model (GLM). Create regressors for the presentation of humorous and neutral stimuli, and

for the parametric modulation of the BOLD signal by the funniness ratings.

Second-level analysis: Perform group-level analyses to identify brain regions commonly

activated during humor comprehension (humorous > neutral contrast) and humor

appreciation (parametric modulation by funniness ratings).

Regions of Interest (ROI) analysis can be performed on key areas like the ventral striatum

and dorsal striatum.[1]
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B. Protocol 2: Investigating Spontaneous vs.
Conversational Laughter Perception
This protocol aims to elucidate the neural differences in processing genuine, spontaneous

laughter versus more socially driven, conversational laughter.[4][5]

1. Participant Selection:

Similar to Protocol 1.

2. Stimulus Design:

Spontaneous Laughter: Audio recordings of genuine, involuntary laughter elicited through

humorous videos or tickling.

Conversational Laughter: Audio recordings of voluntary, communicative laughter often used

to manage social interactions.

Control Stimuli: Noise-vocoded versions of the laughter stimuli or other complex non-vocal

sounds matched for duration and acoustic complexity.[5]

Stimulus Validation: A separate group of participants should rate the authenticity of the

laughter stimuli to ensure clear differentiation between spontaneous and conversational

categories.

3. Experimental Paradigm:

Design: Event-related fMRI design.

Procedure:

Participants lie in the fMRI scanner and listen to the auditory stimuli through MRI-

compatible headphones.

Each trial consists of:

A fixation cross (2-4 seconds).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 12 Tech Support

https://academic.oup.com/cercor/article/34/5/bhae199/7675154
https://pmc.ncbi.nlm.nih.gov/articles/PMC11097909/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11097909/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1245199?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Auditory stimulus presentation (variable duration).

A task to ensure attention, such as pressing a button if the sound is presented to the left

or right ear.

Stimuli from all conditions should be presented in a randomized order.

4. fMRI Data Acquisition:

Identical to Protocol 1.

5. Data Analysis:

Preprocessing: Identical to Protocol 1.

Statistical Analysis:

First-level analysis: Model the BOLD response for each condition (spontaneous laughter,

conversational laughter, control).

Second-level analysis: Perform group-level analyses using contrasts to identify brain

regions that show differential activation for spontaneous versus conversational laughter

(e.g., Spontaneous > Conversational, and vice versa).

C. Protocol 3: Laughter Production (Tickle-Induced)
This protocol is designed to investigate the neural networks involved in the production of

laughter, using tickling as a natural elicitor.[6][7][8]

1. Participant Selection:

Participants should be pre-screened for ticklishness.

Due to the physical nature of the stimulus, careful consideration of participant comfort and

safety is paramount.

2. Stimulus Design:
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Tickle Condition: A trained researcher or a compatible device delivers a tactile tickling

stimulus to the participant's foot at pre-determined intervals.

Control Condition (Touch): The same researcher or device delivers a non-tickling tactile

stimulus to the same location.

3. Experimental Paradigm:

Design: Block design is often preferable for this type of study to capture the sustained nature

of the laughter response.

Procedure:

Participants are instructed to remain as still as possible and to laugh naturally when

tickled.

The experiment consists of alternating blocks of the "Tickle" condition and the "Touch"

condition, interspersed with rest blocks.

Each block could be, for example, 20 seconds long.

4. fMRI Data Acquisition:

Identical to Protocol 1, with careful attention to motion correction due to the potential for

head movement during laughter.

5. Data Analysis:

Preprocessing: Standard preprocessing with particular attention to motion correction.

Independent component analysis (ICA) can be used to identify and remove motion-related

artifacts.

Statistical Analysis:

First-level analysis: Model the BOLD response for the "Tickle" and "Touch" blocks.

Second-level analysis: Perform a group-level analysis to identify brain regions more active

during the "Tickle" condition compared to the "Touch" condition (Tickle > Touch contrast).
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II. Data Presentation
The following tables summarize key brain regions consistently activated in fMRI studies of

laughter.

Table 1: Brain Regions Associated with Humor Comprehension and Appreciation

Brain Region
Function in Humor
Processing

Associated Studies

Humor Comprehension

Dorsal Striatum
Working memory, ambiguity

processing, cognitive flexibility
[1][3]

Inferior Frontal Gyrus
Semantic processing,

incongruity detection
[1][2]

Middle Temporal Gyrus
Semantic memory, incongruity

detection
[1][2]

Humor Appreciation

Ventral Striatum (inc. Nucleus

Accumbens)
Reward processing, pleasure [1][2]

Amygdala Emotional processing [2]

Ventromedial Prefrontal Cortex
Elaboration of pleasurable

feelings
[2]

Table 2: Brain Regions Activated During Laughter Perception
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Brain Region Laughter Type Function Associated Studies

Superior Temporal

Gyrus

Authentic (Evoked)

Laughter
Auditory processing [9]

Anterior Medial

Prefrontal Cortex

Deliberate (Emitted)

Laughter

Mentalizing,

determining others'

mental states

[9]

Auditory and

Somatosensory Fields

(Right Hemisphere)

Human Laughter

Auditory processing,

sensorimotor

integration

[10]

Amygdala (Right

Hemisphere)

Emotional

Vocalizations

(including laughter)

Emotional processing,

pattern recognition
[11]

Table 3: Brain Regions Implicated in Laughter Production (Tickle-Induced)

Brain Region
Function in Laughter
Production

Associated Studies

Sensorimotor Cortex
Motor control of vocalization

and respiration
[6][7][8]

Anterior Cingulate Gyrus
Emotional expression, motor

control
[6][7][8]

Insula
Interoceptive awareness,

emotional feeling
[6][7][8]

Nucleus Accumbens Reward and pleasure [6][7][8]

Hypothalamus Autonomic responses [6][7][8]

Periaqueductal Gray Vocalization, pain modulation [6][7][8]
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The following diagrams illustrate key experimental workflows and proposed neural pathways

involved in laughter processing.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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